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Introduction
Hexyl salicylate, with its characteristic sweet, floral, and slightly green-fruity aroma, is a

versatile ingredient in the perfumer's palette.[1][2][3] It serves as a valuable modifier and

fixative in a wide array of fragrance compositions, contributing to the overall harmony and

longevity of a scent.[1][2] Its excellent stability, particularly in alkaline media, makes it a suitable

choice for perfuming functional products such as soaps, detergents, and other personal care

items.[1][2] This document provides detailed application notes and experimental protocols for

researchers, scientists, and fragrance development professionals on the effective use of hexyl
salicylate in fragrance formulation studies.

Physicochemical Properties and Odor Profile
Hexyl salicylate (CAS No. 6259-76-3) is the ester of hexyl alcohol and salicylic acid.[4] Its key

properties are summarized below.

Table 1: Physicochemical Properties of Hexyl Salicylate
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Property Value Reference

Molecular Formula C13H18O3 [5]

Molecular Weight 222.28 g/mol [5]

Appearance Colorless to pale yellow liquid [2][6]

Boiling Point 290 °C [6]

Vapor Pressure 0.0017 hPa @ 20°C [7]

Solubility
Soluble in alcohol and

fragrance oils
[7]

Table 2: Odor Characteristics of Hexyl Salicylate

Odor Aspect Description Reference

Overall Profile

Sweet, floral, green, with fruity

nuances.[1][3] Described as

having a witch-hazel-like,

jasmine, and orchid character.

[6]

[1][3][6]

Odor Family Floral [1][7]

Strength
Moderate (4/10 on an impact

scale)
[1]

Longevity
Lasts for over 40 hours on a

smelling strip
[1]

Notes

Primarily a base note,

contributing to the dry-down of

a fragrance.

[6]

Applications in Fragrance Formulations
Hexyl salicylate is a multifaceted ingredient with several key functions in perfumery:
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Modifier: It is used to round out and smooth the sharp edges of fragrance accords,

particularly in floral compositions like jasmine and lily-of-the-valley.[1]

Fixative: Due to its low volatility, it helps to extend the longevity of other, more volatile

fragrance components, enhancing the overall tenacity of the scent.[1][2]

Blender: It acts as a bridge between the top, middle, and base notes, creating a more

seamless and harmonious fragrance profile.[1]

Functional Fragrance Staple: Its high stability in alkaline conditions makes it an excellent

choice for use in soaps, detergents, fabric softeners, and other household products.[1][2]

Recommended Use Levels and Safety
The use of hexyl salicylate in cosmetic products is subject to safety assessments and

recommendations from regulatory bodies.

Table 3: Recommended Maximum Use Levels of Hexyl Salicylate in Consumer Products

Product Category
Maximum Concentration
(%)

Reference

Hydroalcoholic-based

fragrances (non-spray)
2.0 [4][8][9]

Rinse-off skin products 0.5 [4][8][9]

Leave-on skin products 0.3 [4][8][9]

Face Make-up 0.3 [8]

Oral care products 0.001 [4][8][9]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that hexyl salicylate is

safe for use in cosmetics at concentrations established by the International Fragrance

Association (IFRA), provided the final formulation is non-irritating and non-sensitizing.[5][10]

The Scientific Committee on Consumer Safety (SCCS) has also deemed it safe for use in

cosmetic products for children under three years old when used at specific maximum

concentrations.[11]
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Experimental Protocols
The following protocols provide a framework for incorporating and evaluating hexyl salicylate
in fragrance formulations.

Protocol 1: Preparation of a Floral Fragrance
Concentrate
Objective: To create a simple floral fragrance concentrate incorporating hexyl salicylate as a

modifier and fixative.

Materials:

Hexyl Salicylate

Benzyl Acetate (for a fruity-jasmine note)

Linalool (for a fresh, floral-woody note)

Indole (for a powerful floral, animalic note)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale

Procedure:

Accurately weigh each ingredient according to the proportions listed in Table 4 into a clean

glass beaker.

Gently stir the mixture with a glass rod until all components are fully dissolved.

Transfer the concentrate to a labeled, airtight glass bottle and allow it to mature for at least

48 hours before evaluation.

Table 4: Example Floral Fragrance Concentrate Formulation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingredient Percentage (%)

Benzyl Acetate 30

Linalool 25

Hexyl Salicylate 20

Indole (10% solution in ethanol) 5

Ethanol 20

Protocol 2: Sensory Evaluation of Fragrance
Formulations
Objective: To assess the olfactory characteristics of a fragrance formulation containing hexyl
salicylate using a trained sensory panel.

Materials:

Fragrance concentrate (from Protocol 1)

Control fragrance concentrate (without hexyl salicylate)

Perfumer's alcohol (for dilution)

Smelling strips

Well-ventilated, odor-free evaluation room[12]

Procedure:

Prepare 10% dilutions of both the test and control fragrance concentrates in perfumer's

alcohol.

Dip smelling strips into each solution, ensuring they are labeled with a random code to blind

the panelists.
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Allow the alcohol to evaporate for a few seconds before presenting the strips to the

panelists.

Instruct panelists to evaluate the strips at different time intervals (top notes: 0-5 minutes,

middle notes: 15-60 minutes, base notes: >2 hours) and record their perceptions of various

odor attributes (e.g., floral, green, fruity, sweetness, strength, longevity).

Collect and analyze the data to determine the impact of hexyl salicylate on the fragrance

profile.

Protocol 3: Stability Testing of a Fragranced Product
Objective: To evaluate the stability of a fragrance formulation containing hexyl salicylate in a

cosmetic base (e.g., a lotion).

Materials:

Fragranced lotion (containing the test fragrance from Protocol 1)

Unfragranced lotion base (control)

Glass jars with airtight lids

Oven capable of maintaining 40°C

pH meter

Colorimeter (optional)

Procedure:

Prepare the fragranced lotion by incorporating the fragrance concentrate into the lotion base

at a desired concentration (e.g., 0.5%).

Divide the fragranced lotion and the unfragranced control into two sets of samples.

Store one set of samples at room temperature (20-25°C) and the other set in an oven at

40°C to accelerate aging.
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Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for the following

parameters:

Odor: Evaluate any changes in the scent profile.

Color: Observe any discoloration.

pH: Measure any significant shifts in pH.

Appearance: Note any changes in texture or consistency.

Compare the results of the fragranced and unfragranced samples at both storage conditions

to assess the impact of the fragrance and the stability of hexyl salicylate.

Visualizations

Protocol 1: Fragrance Preparation

Protocol 2: Sensory Evaluation

Protocol 3: Stability Testing
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Caption: Experimental workflow for fragrance formulation and testing.
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Caption: Logical relationship in sensory evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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